Cas no 853030-09-8 (methyl 2-bromo-6-methoxypyridine-4-carboxylate)

methyl 2-bromo-6-methoxypyridine-4-carboxylate structure
853030-09-8 structure
Product Name:methyl 2-bromo-6-methoxypyridine-4-carboxylate
CAS No:853030-09-8
MF:C8H8BrNO3
MW:246.05802154541
MDL:MFCD18258550
CID:1095533
PubChem ID:11447964
Update Time:2024-10-26

methyl 2-bromo-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-6-methoxyisonicotinate
    • methyl 2-bromo-6-methoxypyridine-4-carboxylate
    • Methyl 6-Bromo-2-methoxy isonicotinate
    • Methyl 2-bromo-6-methoxy-4-pyridinecarboxylate (ACI)
    • 2-Bromo-6-methoxy-isonicotinic acid methyl ester
    • ZB1185
    • SY279331
    • SCHEMBL583987
    • 2-Bromo-6-methoxy-4-pyridinecarboxylic acid methyl ester
    • 4-Pyridinecarboxylic acid, 2-bromo-6-methoxy-, methyl ester
    • AS-78440
    • Methyl2-bromo-6-methoxyisonicotinate
    • MFCD18258550
    • 853030-09-8
    • CS-W004401
    • MDL： MFCD18258550
    • Inchi： 1S/C8H8BrNO3/c1-12-7-4-5(8(11)13-2)3-6(9)10-7/h3-4H,1-2H3
    • InChI Key： CNKLBENTCUWMJW-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(OC)N=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 244.96876g/mol
  • Monoisotopic Mass: 244.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • Density: 1.530
  • Boiling Point: 288℃
  • Flash Point: 128℃

methyl 2-bromo-6-methoxypyridine-4-carboxylate Pricemore >>

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methyl 2-bromo-6-methoxypyridine-4-carboxylate Production Method

Production Method 1

99-11-6 99-11-6
853030-09-8 853030-09-8
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Sulfolane ;  39 min, 90 °C; 90 °C → 125 °C; 2 h, 125 °C; 125 °C → 40 °C
1.2 30 min, 40 °C; 30 min, 45 °C
1.3 Solvents: Water ;  20 °C → 0 °C; 1 h, 0 °C
1.4 Solvents: 2-Methyltetrahydrofuran ;  30 min, 50 °C; 50 °C → 60 °C
1.5 Reagents: Sodium methoxide Solvents: 2-Methyltetrahydrofuran ;  1 h, 60 °C
Reference
Process Development and Crystallization in Oiling-Out System of a Novel Topical Antiandrogen
Daver, Sebastien; et al, Organic Process Research & Development, 2017, 21(2), 231-240

Production Method 2

119308-57-5 119308-57-5
853030-09-8 853030-09-8
Reaction Conditions
1.1 Solvents: 2-Methyltetrahydrofuran ;  1 h, 60 °C
Reference
Process Development and Crystallization in Oiling-Out System of a Novel Topical Antiandrogen
Daver, Sebastien; et al, Organic Process Research & Development, 2017, 21(2), 231-240

methyl 2-bromo-6-methoxypyridine-4-carboxylate Raw materials

methyl 2-bromo-6-methoxypyridine-4-carboxylate Preparation Products

methyl 2-bromo-6-methoxypyridine-4-carboxylate Related Literature

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